Cas no 475272-55-0 (tert-butyl (3S)-3-benzylpiperazine-1-carboxylate)

tert-Butyl (3S)-3-benzylpiperazine-1-carboxylate is a chiral piperazine derivative widely utilized as a key intermediate in pharmaceutical synthesis and organic chemistry research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. Its stereospecific (3S)-configuration makes it valuable for asymmetric synthesis, particularly in the development of bioactive molecules and peptidomimetics. The benzyl substituent at the 3-position provides versatility for further functionalization through hydrogenation or cross-coupling reactions. This high-purity building block is commonly employed in medicinal chemistry for constructing nitrogen-containing heterocycles, offering precise control over stereochemistry. Its compatibility with standard coupling reagents and inert reaction conditions ensures reliable performance in multistep syntheses.

tert-butyl (3S)-3-benzylpiperazine-1-carboxylate structure

475272-55-0 structure

Product Name:tert-butyl (3S)-3-benzylpiperazine-1-carboxylate

CAS No:475272-55-0

MF:C₁₆H₂₄N₂O₂

MW:276.373964309692

MDL:MFCD11101270

CID:68213

PubChem ID:24820349

Update Time:2025-07-02

tert-butyl (3S)-3-benzylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-1-Boc-3-Benzylpiperazine
- (S)-tert-Butyl 3-benzylpiperazine-1-carboxylate
- (S)-1-Boc-3-benzyl-piperazine
- (3S)-3-benzylpiperazine-1-carboxylic acid tert-butyl ester
- (S)-3-BENZYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- AG-F-61772
- BH128
- CTK4J0076
- SureCN17058
- tert-butyl (3S)-3-benzyl-1-piperazinecarboxylate
- tert-butyl (3S)-3-benzylpiperazine-1-carboxylate
- MFCD07772102
- (3-Trifluoromethyl-;a-toluenesulfonyl)acetic acid
- AC-2221
- AS-80846
- TS-00950
- CS-0001891
- A26053
- (S)-tert-butyl3-benzylpiperazine-1-carboxylate
- YFIAVMMGSRDLLG-AWEZNQCLSA-N
- AKOS015911334
- J-502542
- AKOS005258659
- SCHEMBL17058
- 475272-55-0
- 3-(S)-Benzyl-piperazine-1-carboxylic acid tert-butyl ester
- (S)-1-Boc-3-benzyl-piperazine, AldrichCPR
- DTXSID40647493
- DB-002991
- MDL： MFCD11101270
- Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-9-17-14(12-18)11-13-7-5-4-6-8-13/h4-8,14,17H,9-12H2,1-3H3/t14-/m0/s1
- InChI Key： YFIAVMMGSRDLLG-AWEZNQCLSA-N
- SMILES： O(C(C)(C)C)C(N1CCN[C@@H](CC2C=CC=CC=2)C1)=O

Computed Properties

Exact Mass: 276.184
Monoisotopic Mass: 276.184
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2
XLogP3: 2.5

Experimental Properties

Density: 1.066
Boiling Point: 379.8°C at 760 mmHg
Flash Point: 183.5 °C
Refractive Index: 1.524
PSA: 41.57000
LogP: 2.70470

tert-butyl (3S)-3-benzylpiperazine-1-carboxylate Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

tert-butyl (3S)-3-benzylpiperazine-1-carboxylate Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RX033-50mg	tert-butyl (3S)-3-benzylpiperazine-1-carboxylate	475272-55-0	97%	50mg	164.0CNY	2021-08-04
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0535-25g	(S)-1-Boc-3-benzylpiperazine	475272-55-0	97%	25g	11702.99CNY	2021-05-07
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